Cas no 64861-90-1 (4-Pentenoic acid, 2-(1-methylethenyl)-, ethyl ester)

• Product Name: 4-Pentenoic acid, 2-(1-methylethenyl)-, ethyl ester
• CAS No: 64861-90-1
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• CID: 414001
• PubChem ID: 13444542
• Update Time: 2025-04-19

4-Pentenoic acid, 2-(1-methylethenyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Pentenoic acid, 2-(1-methylethenyl)-, ethyl ester
• ethyl 2-prop-1-en-2-ylpent-4-enoate
• 64861-90-1
• DTXSID10541035
• Ethyl 2-(prop-1-en-2-yl)pent-4-enoate

• Inchi： 1S/C10H16O2/c1-5-7-9(8(3)4)10(11)12-6-2/h5,9H,1,3,6-7H2,2,4H3
• InChI Key： QDTWFEBJUVUKKY-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(=C)C)CC=C)=O

Computed Properties

• Exact Mass: 168.11508
• Monoisotopic Mass: 168.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3